Cas no 1803610-53-8 (3-(piperidin-1-yl)cyclopentan-1-amine dihydrochloride)

• Product Name: 3-(piperidin-1-yl)cyclopentan-1-amine dihydrochloride
• CAS No: 1803610-53-8
• MDL: MFCD28246305
• CID: 4618233
• PubChem ID: 91662829
• Update Time: 2025-06-09

3-(piperidin-1-yl)cyclopentan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Piperidin-1-yl)cyclopentan-1-amine Dihydrochloride
• 3-(piperidin-1-yl)cyclopentan-1-amine dihydrochloride

• MDL： MFCD28246305

Additional information on 3-(piperidin-1-yl)cyclopentan-1-amine dihydrochloride

Comprehensive Overview of 3-(piperidin-1-yl)cyclopentan-1-amine dihydrochloride (CAS No. 1803610-53-8): Properties, Applications, and Research Insights

3-(piperidin-1-yl)cyclopentan-1-amine dihydrochloride (CAS No. 1803610-53-8) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This bicyclic amine derivative combines a piperidine moiety with a cyclopentylamine backbone, offering a versatile scaffold for drug discovery. Its dihydrochloride salt form enhances solubility, making it particularly valuable in medicinal chemistry and preclinical studies.

Recent trends in AI-driven drug discovery and high-throughput screening have highlighted the importance of structurally diverse compounds like 3-(piperidin-1-yl)cyclopentan-1-amine. Researchers frequently search for "piperidine derivatives in CNS drug development" or "cyclopentylamine-based bioactive molecules," reflecting the compound’s relevance in targeting neurological pathways. Its potential interactions with G-protein-coupled receptors (GPCRs) and ion channels are areas of active investigation, aligning with the growing demand for novel neurotherapeutic agents.

From a synthetic perspective, the compound’s CAS No. 1803610-53-8 serves as a critical identifier for procurement and regulatory compliance. Laboratories often prioritize "custom synthesis of piperidine-cyclopentane hybrids" or "amine hydrochloride salts for pharmaceutical intermediates," underscoring its utility in organic synthesis. The dihydrochloride form ensures stability during storage and handling, a feature highly valued in industrial-scale production.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for 3-(piperidin-1-yl)cyclopentan-1-amine dihydrochloride, addressing concerns about solvent waste and energy efficiency. Queries such as "microwave-assisted synthesis of cyclopentylamine derivatives" or "catalytic methods for piperidine functionalization" dominate academic discussions, reflecting the compound’s alignment with sustainable practices.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical factor for pharmaceutical quality control. The rise of "AI-powered spectral interpretation" tools has further streamlined its identification, catering to the demand for rapid compound verification in research settings.

Beyond pharmaceuticals, 3-(piperidin-1-yl)cyclopentan-1-amine dihydrochloride has shown promise in material science, particularly in designing functionalized polymers and ligands for catalysis. Its bifunctional structure allows for covalent modifications, making it a candidate for "smart material design"—a trending topic in nanotechnology forums. Searches for "amine-modified cyclopentane applications" or "piperidine-based catalysts" highlight its interdisciplinary appeal.

In summary, CAS No. 1803610-53-8 represents a multifaceted compound bridging drug discovery, sustainable synthesis, and advanced materials. Its nomenclature—3-(piperidin-1-yl)cyclopentan-1-amine dihydrochloride—encapsulates both its chemical identity and research potential, making it a subject of enduring scientific interest.